Tris(2,2-dimethylpropyl)gallane

• CAS No.: 106136-97-4
• Molecular Formula: C15H33Ga
• Molecular Weight: 283.15 g/mol
• IUPAC Name: tris(2,2-dimethylpropyl)gallane
• InChI: InChI=1S/3C5H11.Ga/c3*1-5(2,3)4;/h3*1H2,2-4H3
• InChI Key: MDDLDNKWFHKJMP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C[Ga](CC(C)(C)C)CC(C)(C)C

Description

Tris(2,2-dimethylpropyl)gallane is a useful research compound. Its molecular formula is C15H33Ga and its molecular weight is 283.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask charged with 9.578 g. (54.41 mmol) of freshly sublimed gallium trichloride dissolved in 250 ml. of dry diethyl ether (from sodium/benzophenone), was fitted with a condenser, mechanical stirrer and a pressure equalizing addition funnel. Under a cover of argon, 100 ml., 2.27M neopentyl magnesium chloride in diethyl ether solution (previously prepared from purified neopentyl chloride and magnesium turnings) was transferred to the addition funnel. The Grignard reagent was then added to the gallium trichloride solution over a period of 20 min. After the addition was complete, the reaction mixture was stirred at room temperature for 18 hours. The stirrer, condenser and addition funnel were replaced by stoppers and S Teflon valve adapter. The diethyl ether was then removed by vacuum distillation at room temperature. The crude product, a trisneopentylgallium etherate mixture, was isolated by vacuum distillation at 125° C. into a sidearm flask (cooled to -196° C.) attached to the reaction flask by means of an 85° elbow. This distillation must be continued for approximately 5 hours. The diethyl ether was then removed from stirred, crude trisneopentyl gallium by simple vacuum distillation at room temperature for 1 hour. The product was finally purified by vacuum distillation in a short path still at 59.5° C. (0.01 mm, static vacuum). The yield of purified trisneopentyl gallium was 14.04 g (49.58 mmol, 91.1% based on gallium trichloride).